Cas no 1174234-78-6 (5-methoxy-1-methyl-1H-pyrazol-3-amine)

• Product Name: 5-methoxy-1-methyl-1H-pyrazol-3-amine
• CAS No: 1174234-78-6
• MF: C₅H₉N₃O
• MW: 127.144460439682
• MDL: MFCD19215682
• CID: 5249567
• PubChem ID: 55284551
• Update Time: 2025-11-02

5-methoxy-1-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1-methyl-1H-pyrazol-3-amine
• 5-Methoxy-1-methylpyrazol-3-amine
• 1H-Pyrazol-3-amine, 5-methoxy-1-methyl-

• MDL： MFCD19215682
• Inchi： 1S/C5H9N3O/c1-8-5(9-2)3-4(6)7-8/h3H,1-2H3,(H2,6,7)
• InChI Key： NYQMOQCOKPHMEB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• XLogP3: 0.2
• Topological Polar Surface Area: 53.1

Additional information on 5-methoxy-1-methyl-1H-pyrazol-3-amine

Comprehensive Guide to 5-Methoxy-1-methyl-1H-pyrazol-3-amine (CAS No. 1174234-78-6): Properties, Applications, and Market Insights

5-Methoxy-1-methyl-1H-pyrazol-3-amine (CAS No. 1174234-78-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic amine, featuring a pyrazole core substituted with methoxy and methyl groups, serves as a versatile building block in synthetic chemistry. Its unique structural properties make it valuable for designing novel bioactive molecules, particularly in drug discovery and crop protection applications.

The compound's molecular formula is C₅H₉N₃O, with a molecular weight of 127.15 g/mol. The presence of both methoxy and amine functional groups on the pyrazole ring contributes to its interesting chemical behavior, enabling diverse reactivity patterns that researchers exploit for creating complex molecular architectures. Recent studies highlight its potential as a precursor for developing selective enzyme inhibitors, a hot topic in precision medicine approaches.

In pharmaceutical applications, 5-methoxy-1-methyl-1H-pyrazol-3-amine has shown promise in the synthesis of potential therapeutic agents targeting neurological disorders and metabolic diseases. The compound's ability to modulate specific biological pathways aligns with current trends in personalized medicine and targeted drug delivery systems, addressing frequently searched topics in medicinal chemistry forums and academic literature.

The agrochemical industry has explored derivatives of 1174234-78-6 for developing next-generation crop protection products. With growing global concerns about sustainable agriculture and reduced environmental impact of pesticides (common search terms in agricultural research), this compound's structural features offer opportunities to create more selective and biodegradable active ingredients.

From a synthetic chemistry perspective, 5-methoxy-1-methyl-1H-pyrazol-3-amine serves as an excellent scaffold for structure-activity relationship (SAR) studies. Researchers frequently investigate how modifications to its core structure affect biological activity—a subject that generates substantial interest in drug discovery communities and appears often in search queries related to medicinal chemistry optimization.

The compound's physicochemical properties, including its solubility profile and stability characteristics, make it particularly suitable for high-throughput screening applications. This aligns with current industry trends toward automated synthesis and AI-assisted molecular design, topics that dominate recent publications and conference discussions in chemical sciences.

Market analysis indicates growing demand for specialized pyrazole derivatives like 1174234-78-6, driven by increased R&D investment in both pharmaceutical and agricultural sectors. The compound's commercial availability through specialty chemical suppliers has expanded significantly in recent years, responding to researchers' needs for high-purity building blocks in their molecular design projects.

Quality control aspects of 5-methoxy-1-methyl-1H-pyrazol-3-amine production have become increasingly important, with analytical techniques such as HPLC and LC-MS being commonly employed to ensure product consistency. These quality assurance measures address frequent queries from researchers about compound purity standards and characterization methods.

Environmental and safety considerations for handling 5-methoxy-1-methyl-1H-pyrazol-3-amine follow standard laboratory protocols for amine-containing compounds. While not classified as hazardous under current regulations, proper storage conditions and handling procedures remain essential topics in safety documentation and material safety data sheets (MSDS).

Future research directions for this compound likely include exploration of its metal-chelating properties and potential applications in coordination chemistry, areas that have seen growing interest in catalysis and materials science. The compound's structural features suggest possible utility in designing novel ligands for catalytic systems—a subject frequently appearing in recent chemistry literature searches.

In conclusion, 5-methoxy-1-methyl-1H-pyrazol-3-amine (CAS No. 1174234-78-6) represents an important synthetic intermediate with diverse applications across multiple scientific disciplines. Its continued study contributes to advancements in drug discovery, agrochemical development, and materials science, addressing many current research priorities and frequently searched topics in the chemical sciences.